Cas no 1797691-45-2 (3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide)

• Product Name: 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide
• CAS No: 1797691-45-2
• MF: C₁₈H₂₆N₂O₄S
• MW: 366.475043773651
• CID: 5824874
• PubChem ID: 71809357
• Update Time: 2025-10-28

3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexylsulfonyl-N-(4-ethoxyphenyl)azetidine-1-carboxamide
• 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide
• AKOS024564635
• F6442-1425
• 3-(cyclohexylsulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide
• 1797691-45-2

• Inchi： 1S/C18H26N2O4S/c1-2-24-15-10-8-14(9-11-15)19-18(21)20-12-17(13-20)25(22,23)16-6-4-3-5-7-16/h8-11,16-17H,2-7,12-13H2,1H3,(H,19,21)
• InChI Key： FVOPURIUZZGIEG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OCC)C=C2)=O)CC(S(C2CCCCC2)(=O)=O)C1

Computed Properties

• Exact Mass: 366.16132849g/mol
• Monoisotopic Mass: 366.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide

Comprehensive Overview of 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide (CAS No. 1797691-45-2)

The compound 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide (CAS No. 1797691-45-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclohexanesulfonyl and azetidine-1-carboxamide moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The presence of the 4-ethoxyphenyl group further enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide aligns with this trend, as its structure suggests potential utility in enzyme inhibition and receptor binding. For instance, its sulfonyl group is known to participate in hydrogen bonding and electrostatic interactions, which are essential for stabilizing protein-ligand complexes. This property has led to its exploration in cancer research and neurodegenerative disease studies, where precise molecular interactions are paramount.

The synthesis of 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide involves multi-step organic reactions, including sulfonylation and carboxamide formation. These processes require careful optimization to ensure high yield and purity, which are critical for its application in high-throughput screening and drug discovery. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, confirming its structural integrity and homogeneity. The compound's stability under various pH and temperature conditions has also been a subject of investigation, as it influences its suitability for in vitro and in vivo studies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide?" While preclinical data is still emerging, early studies suggest its relevance in inflammatory disorders and metabolic diseases. Its ability to modulate cell signaling pathways has also sparked interest in its use as a research tool for studying disease mechanisms. Additionally, the compound's lipophilicity and molecular weight fall within the desirable range for oral bioavailability, making it a viable candidate for further development.

From an industrial perspective, 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide is often discussed in the context of patent literature and intellectual property. Companies engaged in pharmaceutical innovation are keen to explore its derivatives and analogs, aiming to expand their portfolios of proprietary compounds. The compound's CAS No. 1797691-45-2 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions. This is particularly important for compliance with Good Manufacturing Practices (GMP) and other quality standards.

Another area of interest is the environmental and toxicological profile of 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide. While it is not classified as a hazardous substance, thorough ecotoxicity assessments are necessary to ensure its safe handling and disposal. Researchers are also investigating its biodegradability and potential accumulation in ecosystems, which are key considerations for sustainable chemical development.

In summary, 3-(cyclohexanesulfonyl)-N-(4-ethoxyphenyl)azetidine-1-carboxamide (CAS No. 1797691-45-2) represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural complexity and functional versatility position it as a valuable asset in the quest for new therapeutic agents. As research progresses, this compound may well become a cornerstone in the development of next-generation treatments for a range of medical conditions.